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Compound of Interest

Compound Name: Wedelolactone

Cat. No.: B1682273 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

the safety of your laboratory environment are paramount. Adherence to proper chemical

disposal protocols is a critical component of responsible research. This guide provides

essential, step-by-step procedures for the safe disposal of wedelolactone, ensuring

compliance with safety standards and minimizing environmental impact.

Chemical Safety Profile: Wedelolactone
Before handling, it is crucial to be aware of the hazard profile of wedelolactone. This

information dictates the necessary safety precautions during handling and disposal.

Property[1] Value[1]

CAS Number 524-12-9

Hazard Classification
Acute toxicity - oral 4 (H302), Sensitization -

skin 1 (H317)[1][2]

Signal Word Warning[1]

Hazard Statements
H302: Harmful if swallowed. H317: May cause

an allergic skin reaction.[1][3]

Storage Temperature -20°C[4]
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Step-by-Step Disposal Protocol for Wedelolactone
This protocol is based on established guidelines for laboratory chemical waste management

and should be executed in conjunction with your institution's specific policies and local

regulations.

1. Personal Protective Equipment (PPE) and Preparation:

Always wear appropriate PPE before handling wedelolactone waste. This includes:

A laboratory coat.

Chemical-resistant gloves.

Safety glasses with side shields or goggles.[3]

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

dust or vapors.[5]

Select a designated and clearly labeled hazardous waste container that is chemically

compatible with wedelolactone and any solvents used.[5][6] The container must be in good

condition with a secure, leak-proof closure.[6][7]

2. Waste Segregation and Collection:

Solid Wedelolactone Waste:

Carefully transfer solid wedelolactone powder into the designated solid hazardous waste

container.[5]

Avoid creating dust during transfer.[5]

Contaminated materials such as pipette tips, weighing papers, and empty vials should

also be placed in this container.[5]

Wedelolactone Solutions:
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Transfer solutions containing wedelolactone into a designated liquid hazardous waste

container.[5]

Do not dispose of wedelolactone solutions down the drain.[1][8] Wedelolactone is

sparingly soluble in aqueous buffers and should not enter sewer systems.[1][4]

Ensure that incompatible chemicals are not mixed in the same waste container. For

instance, store acids and bases separately.[7]

3. Container Labeling and Storage:

Properly label the hazardous waste container with the words "Hazardous Waste."[6]

The label must include:

The full chemical name: "Wedelolactone".[6]

A list of all chemical constituents in the container, including solvents.[6]

The date when waste was first added to the container.[6]

The name and contact information of the principal investigator or responsible person.[6]

Applicable hazard warnings (e.g., "Harmful if Swallowed," "Skin Sensitizer").[6]

Store the sealed waste container in a designated satellite accumulation area (SAA).[7] This

area should be under the direct supervision of laboratory personnel and clearly marked.[9]

Ensure secondary containment for liquid waste containers to prevent spills.[9][10]

4. Final Disposal:

Once the waste container is full, or within the time limits specified by your institution and

local regulations (e.g., 90 days), arrange for pickup by a licensed hazardous waste disposal

service.[5][9]

Follow your institution's procedures for requesting a waste pickup.
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Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

wedelolactone waste.
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Wedelolactone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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